![B1575187 Receptor tyrosine-protein kinase erbB-2 (5-13)](/img/no-structure.png)
Receptor tyrosine-protein kinase erbB-2 (5-13)
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Description
Receptor tyrosine-protein kinase erbB-2
Scientific Research Applications
Role in Development and Cancer
Receptor tyrosine-protein kinase erbB-2, a member of the ErbB family of receptors, plays a critical role in cellular responses to extracellular signals, influencing development, proliferation, and differentiation. This receptor, along with other ErbB family members, is involved in diverse biological processes and is expressed in various tissues. Importantly, deregulated expression of erbB-2 is a factor in tumor development, indicating its significance in both normal cellular function and oncogenesis (Olayioye et al., 2000).
Signaling Pathways and Cancer
ErbB-2's involvement in human cancers, particularly its expression and activation in epithelial tumors, highlights its importance in cancer biology and as a therapeutic target. The molecular mechanisms underlying its role in tumor etiology and progression offer significant insights, with ongoing studies focusing on these receptors in the context of clinical targets (Hynes & Lane, 2005).
Mechanisms of Activation and Signaling
The activation of erbB-2 via ligand binding leads to receptor dimerization and autophosphorylation, which then trigger various intracellular signaling cascades. This process is essential for growth factor-dependent cellular responses. Novel roles of receptor fragments in signaling, including trafficking to intracellular sites like the nucleus, have been explored, expanding the understanding of erbB-2's functions beyond traditional paradigms (Linggi & Carpenter, 2006).
Therapeutic Potential and Challenges
ErbB-2 is a target for numerous cancer therapies due to its pivotal role in oncogenic signaling. The development of inhibitors and other targeted therapies has been a significant focus of research, addressing the challenges of resistance and maximizing therapeutic efficacy. Understanding the complex signaling networks involving erbB-2 is crucial for developing effective treatments (Roskoski, 2019).
Properties
sequence |
ALCRWGLLL |
---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
Receptor tyrosine-protein kinase erbB-2 (5-13) |
Origin of Product |
United States |
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